Cas no 5217-47-0 (1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product name: 1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 5217-47-0
• MF: C₈H₁₂N₂O₂S
• MW: 200.26
• CID: 45616
• PubChem ID: 78890

1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Diethyl-2-thiobarbituric acid
• 1,3-Diethyldihydro-2-thioxopyrimidine-4,6(1H,5H)-dione
• 1.3-Diethyl-2-thiobarbituricacid
• 1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• STK201353
• 3-[3-(Piperidin-1-ylmethyl)pheno xy]propan-1-amine oxalic acid salt
• MLS003106467
• 1,3-Diethylthiobarbituric acid
• 4,6(1H,5H)-Pyrimidinedione, 1,3-diethyldihydro-2-thioxo-
• 1,3-diethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• MFCD00006676
• BS-28659
• N,N'-Diethylthiobarbituric acid
• AKOS000119446
• 5217-47-0
• SCHEMBL1033205
• SB58150
• DB-052084
• UNII-BXB40M6A7W
• SR-01000311815-1
• 1,3-Diethyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione #
• 1,3-Diethyl-2-thiobarbituric acid, 99%
• F87998
• SHBTUGJAKBRBBJ-UHFFFAOYSA-
• NSC158284
• NS00032439
• EN300-18198
• CHEMBL2136061
• SR-01000311815
• 1U6
• J-803024
• NSC-158284
• N,N'-Diethyl-2-thiobarbituric acid
• SMR001821370
• Z57354986
• BXB40M6A7W
• EINECS 226-010-7
• CS-0204337
• 4,5H)-Pyrimidinedione, 1,3-diethyldihydro-2-thioxo-
• Q27274941
• InChI=1/C8H12N2O2S/c1-3-9-6(11)5-7(12)10(4-2)8(9)13/h3-5H2,1-2H3
• Barbituric acid, 1,3-diethyl-2-thio-
• 1.3-Diethyl-2-thiobarbituric acid
• DTXSID0022222
• Barbituric acid,3-diethyl-2-thio-
• NSC 158284

• MDL： MFCD00006676
• Inchi： InChI=1S/C8H12N2O2S/c1-3-9-6(11)5-7(12)10(4-2)8(9)13/h3-5H2,1-2H3
• InChI Key： SHBTUGJAKBRBBJ-UHFFFAOYSA-N
• SMILES： C(N1C(CC(=O)N(CC)C1=S)=O)C

Computed Properties

• Exact Mass: 200.06200
• Monoisotopic Mass: 200.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 72.7A^2
• XLogP3: 0.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.29g/cm3
• Melting Point: 109-112 °C (lit.)
• Boiling Point: 273.4ºC at 760mmHg
• Flash Point: 119.2ºC
• Refractive Index: 1.67
• Solubility: 1 M NaOH: soluble50mg/mL, clear, colorless to light yellow
• PSA: 72.71000
• LogP: 0.24780
• Solubility: Not determined

1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H317
• Warning Statement： P280-P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-43
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Storage Condition：hormone

1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones